Cas no 2287309-67-3 ([3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287309-67-3
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6285078
• PubChem ID: 137945191
• Update Time: 2025-06-29

[3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6760892
• [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• [3-(2,3-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
• 2287309-67-3

• Inchi： 1S/C14H19N/c1-10-4-3-5-12(11(10)2)14-6-13(7-14,8-14)9-15/h3-5H,6-9,15H2,1-2H3
• InChI Key： XXHKQUHEUACILF-UHFFFAOYSA-N
• SMILES： NCC12CC(C3C=CC=C(C)C=3C)(C1)C2

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Research Brief on [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS: 2287309-67-3): Recent Advances and Applications

The compound [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS: 2287309-67-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclo[1.1.1]pentane (BCP) derivative is notable for its unique structural properties, which make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a bioisostere for traditional phenyl rings, offering improved metabolic stability and pharmacokinetic profiles. The compound's ability to serve as a bridgehead amine further enhances its utility in medicinal chemistry, particularly in the design of novel therapeutics targeting central nervous system (CNS) disorders.

Recent research has focused on the synthesis and functionalization of [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route to this compound, highlighting its scalability and potential for industrial application. The study also investigated the compound's reactivity, revealing its compatibility with a range of coupling reactions, which is critical for the development of diverse pharmacophores. Furthermore, the compound's stability under physiological conditions was confirmed, supporting its suitability for in vivo studies.

In addition to its synthetic versatility, [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has shown promising biological activity. Preclinical studies have indicated its potential as a modulator of serotonin receptors, which are implicated in various psychiatric and neurological conditions. A recent in vitro assay demonstrated its high affinity for the 5-HT2A receptor, suggesting possible applications in the treatment of schizophrenia and depression. These findings are particularly significant given the ongoing need for novel therapeutics with improved efficacy and reduced side effects.

The pharmacokinetic properties of [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine have also been a focus of recent investigations. A 2023 study in Drug Metabolism and Disposition reported favorable absorption and distribution profiles, with the compound exhibiting good blood-brain barrier penetration. This characteristic is especially valuable for CNS-targeted therapies. Moreover, the study noted minimal hepatic metabolism, reducing the risk of drug-drug interactions and enhancing its safety profile. These attributes position the compound as a viable candidate for further clinical development.

Looking ahead, researchers are exploring the broader applications of [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine beyond CNS disorders. Preliminary data suggest its potential in oncology, particularly as a scaffold for targeted cancer therapies. Its rigid structure and ability to mimic phenyl rings while offering distinct electronic properties make it an attractive tool for drug design. Collaborative efforts between academic institutions and pharmaceutical companies are underway to expand the compound's therapeutic repertoire, with several patents filed in the past year.

In conclusion, [3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS: 2287309-67-3) represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with promising biological and pharmacokinetic data, underscore its potential as a versatile building block for next-generation therapeutics. Continued research and development efforts are expected to further elucidate its applications, paving the way for innovative treatments across multiple disease areas.